Cas no 1227602-76-7 (2-Chloro-4-iodo-6-methoxypyridine)

• Product Name: 2-Chloro-4-iodo-6-methoxypyridine
• CAS No: 1227602-76-7
• MF: C₆H₅ClINO
• MW: 269.467472791672
• MDL: MFCD16610525
• CID: 1033154
• PubChem ID: 71463957
• Update Time: 2025-10-10

2-Chloro-4-iodo-6-methoxypyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-iodo-6-methoxypyridine
• N10142
• AKOS016010787
• DB-355659
• 1227602-76-7
• 2-Chloro-4-iodo-6-Methoxy-pyridine
• DTXSID80855792
• AM86419
• MFCD16610525
• SCHEMBL18398967
• CS-0194489
• Pyridine, 2-chloro-4-iodo-6-methoxy-

• MDL： MFCD16610525
• Inchi： 1S/C6H5ClINO/c1-10-6-3-4(8)2-5(7)9-6/h2-3H,1H3
• InChI Key： GWUXBTSFTSGGBE-UHFFFAOYSA-N
• SMILES： IC1C=C(N=C(C=1)OC)Cl

Computed Properties

• Exact Mass: 268.91044g/mol
• Monoisotopic Mass: 268.91044g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 114
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 22.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Halopyridines Polyhalopyridines

Additional information on 2-Chloro-4-iodo-6-methoxypyridine

2-Chloro-4-Iodo-6-Methoxypyridine: A Comprehensive Overview

2-Chloro-4-iodo-6-methoxypyridine, also known by its CAS number 1227602-76-7, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique pyridine ring structure, which is substituted with a chlorine atom at position 2, an iodine atom at position 4, and a methoxy group at position 6. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound for research and development.

The synthesis of 2-chloro-4-iodo-6-methoxypyridine involves a series of carefully controlled reactions. Typically, the starting material is pyridine, which undergoes substitution reactions to introduce the chlorine, iodine, and methoxy groups at specific positions. The exact synthesis pathway may vary depending on the desired purity and scale of production. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint and improving yield.

In terms of physical properties, 2-chloro-4-iodo-6-methoxypyridine is a crystalline solid with a melting point of approximately 185°C. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound exhibits moderate stability under standard conditions but may decompose under harsh thermal or oxidative conditions.

The chemical structure of 2-chloro-4-iodo-6-methoxypyridine plays a crucial role in its reactivity. The electron-withdrawing effects of the chlorine and iodine atoms enhance the electrophilic character of the pyridine ring, making it more susceptible to nucleophilic attacks. Conversely, the methoxy group at position 6 introduces an electron-donating effect through resonance, which can influence the reactivity of neighboring substituents. This interplay between substituents makes the compound versatile in various chemical transformations.

2-Chloro-4-iodo-6-methoxypyridine has found extensive use in drug discovery programs. Its unique combination of substituents allows for fine-tuning of pharmacokinetic properties such as absorption, distribution, metabolism, and excretion (ADME). Recent studies have explored its potential as a lead compound in anti-cancer drug development due to its ability to inhibit specific kinase enzymes involved in tumor progression.

In addition to pharmaceutical applications, 2-chloro-4-iodo-6-methoxypyridine is also employed in materials science. Its ability to act as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs) has been highlighted in recent research. These materials exhibit exceptional porosity and stability, making them ideal candidates for gas storage and catalytic applications.

The use of CAS number 1227602-76-7 in analytical chemistry has also been documented. Its distinct UV-vis absorption properties make it a useful probe for studying molecular interactions and conformational changes in complex systems. Researchers have utilized this property to develop novel sensors for detecting environmental contaminants.

In conclusion, 2-chloro-4-iodo-6-methoxypyridine, with its CAS number 1227602-76- strong>, stands as a testament to the ingenuity of modern chemistry. Its diverse applications across pharmacology, materials science, and analytical chemistry underscore its importance as a valuable research tool. As ongoing research continues to uncover new potentials for this compound, its role in advancing scientific knowledge is expected to grow significantly.